2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one
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Description
2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one is a bicyclic ketone derivative featuring a fused indane scaffold with an aminomethyl substituent at the C2 position. This structure combines the rigidity of the indenone core with the functional versatility of the primary amine group, making it a valuable intermediate in medicinal chemistry and drug design. The compound’s reactivity is influenced by the electron-withdrawing ketone group and the nucleophilic aminomethyl moiety, enabling diverse synthetic modifications, such as Schiff base formation or Mannich reactions .
Properties
Molecular Formula |
C10H11NO |
|---|---|
Molecular Weight |
161.20 g/mol |
IUPAC Name |
2-(aminomethyl)-2,3-dihydroinden-1-one |
InChI |
InChI=1S/C10H11NO/c11-6-8-5-7-3-1-2-4-9(7)10(8)12/h1-4,8H,5-6,11H2 |
InChI Key |
KXUUDDZCFLULBF-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C(=O)C2=CC=CC=C21)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one typically involves the reaction of indanone with formaldehyde and ammonia or an amine under acidic or basic conditions. One common method is the Mannich reaction, where indanone reacts with formaldehyde and an amine in the presence of an acid catalyst to form the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the carbonyl group to an alcohol.
Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Nucleophiles like halides or alkoxides can be used under basic conditions.
Major Products
The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols .
Scientific Research Applications
Based on the search results, here's what is known about the applications of compounds related to "2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one":
Scientific Research Applications
2,3-dihydro-1H-indene derivatives:
- Improving agents These are used for treating anoxemic and hypoxic symptoms and syndromes .
- Cerebral activators : They act as amnesia and presbyophrenia curative agents .
- Treating agents : They are useful for breathing arrest and improving hypoxia linked to potassium cyanide poisoning .
- Prophylactics : Useful for preventing arrhythmia and heart failure caused by hypoxia .
- Anti-inflammatory and hypotensive agents .
- Immunosuppressive actions : They also have excellent immunosuppressive actions .
- Treating disturbances of consciousness : Useful for disturbances caused by cerebrovascular disorder, encephalitides, brain tumor, head injury, psychosis, metabolic disturbance, drug intoxication and disturbances caused by physical reasons .
- Improving agents : Also improves sequelae caused by diseases, syndromes and symptoms, furthermore, aprosexia, hyperkinetic syndrome, speech disturbance and mental development retardation .
- Antioxidants : The 2,3-dihydro-1H-indene derivatives and salts thereof are also useful as antioxidants for oils and fats being contained in processed foods .
2,3-dihydro-1H-indenes-1-amine:
5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one:
- Used as a building block for medicinal chemistry.
- The aminomethyl group can form hydrogen bonds with active sites of enzymes or receptors, leading to inhibition or activation of biological pathways.
- The indanone core provides structural stability and facilitates binding to hydrophobic pockets in proteins.
2-benzylideneindan-1-one analogs:
- Dual inhibitor of the AD-related targets acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B) .
Benzimidazole derivatives:
- Showed remarkable in vitro cyclooxygenase inhibition and significant reduction of edema volume compared to that of standard diclofenac at all time intervals .
- Exhibited prominent analgesic activity .
- Demonstrated notable reduction in edema compared to the standard drugs .
- Showed promising anti-inflammatory effect compared to standard indomethacin .
Mechanism of Action
The mechanism of action of 2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one involves its interaction with molecular targets through its aminomethyl and carbonyl groups. These interactions can affect various biochemical pathways, depending on the specific application. For example, in medicinal chemistry, the compound may bind to enzymes or receptors, modulating their activity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituted 2-Benzylidene-2,3-dihydro-1H-inden-1-one Derivatives
Structural Features: These derivatives replace the aminomethyl group with aromatic or heteroaromatic substituents (e.g., hydroxybenzylidene, methoxybenzylidene) via condensation reactions ().
Phenolic Mannich Base Derivatives
Structural Features: Compounds like 2-[4-hydroxy-3-(aminomethyl)benzylidene]-2,3-dihydro-1H-inden-1-one incorporate both phenolic and aminomethyl groups via Mannich reactions .
Tetrazole-Thiol Derivatives
Structural Features: 2-((-1-substituted phenyl-1H-tetrazol-5-yl)thio)-2,3-dihydro-1H-inden-1-one derivatives replace the aminomethyl group with tetrazole-thiol moieties ().
Indole-Containing Derivatives
Structural Features : (E)-2-((1H-indol-3-yl)methylene)-2,3-dihydro-1H-inden-1-one incorporates an indole ring via benzylidene substitution .
Substituent Effects on Reactivity
Biological Activity
2-(Aminomethyl)-2,3-dihydro-1H-inden-1-one is a compound characterized by its unique structure, which includes an aminomethyl group attached to a dihydroindenone core. Its molecular formula is C_{10}H_{13}N, with a molecular weight of 161.20 g/mol. The presence of both an amine and a ketone functional group contributes to its diverse biological activities.
The biological activity of 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one can be attributed to its ability to form hydrogen bonds and electrostatic interactions with various biological molecules. These interactions influence the activity of enzymes and receptors, making it a valuable compound in medicinal chemistry. The indanone structure enhances hydrophobic interactions, potentially increasing binding affinity to target proteins.
Anticancer Properties
Research indicates that 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one exhibits significant anticancer properties. It has been studied for its potential to inhibit cancer cell proliferation across various cell lines. For instance, compounds derived from this structure have shown promising results in inhibiting the growth of breast cancer and leukemia cell lines .
Case Study: Anticancer Activity
A study evaluated the inhibitory effects of several derivatives of 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one against multiple cancer cell lines. The results demonstrated that certain derivatives exhibited IC50 values comparable to established anticancer drugs, indicating their potential as therapeutic agents .
Other Biological Activities
In addition to its anticancer effects, this compound has been investigated for various other biological activities:
- Antimicrobial Activity : Preliminary studies suggest that 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one may possess antimicrobial properties, making it a candidate for further exploration in infectious disease treatment.
- Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes relevant to disease processes, including cholinesterases, which are important targets in neurodegenerative diseases .
Comparative Analysis with Similar Compounds
The following table compares 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one with structurally similar compounds regarding their unique features and biological activities:
| Compound Name | Structure | Unique Features |
|---|---|---|
| 6-(Aminomethyl)-2,3-dihydro-1H-indole | Indole Structure | Contains an indole ring instead of an indanone core. |
| 5-(Aminomethyl)-2,3-dihydro-1H-inden-1-one | 5-Aminomethyl Indenone | Features a different position for the aminomethyl group on the ring structure. |
| 2-Aminomethyl-5-hydroxy-1H-indole-3-carboxylic acid | Hydroxy Indole | Incorporates hydroxyl and carboxylic acid functional groups. |
This table illustrates the distinct chemical and biological properties of 2-(aminomethyl)-2,3-dihydro-1H-inden-1-one compared to its analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
